Cas no 883965-74-0 (N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide)

• Product Name: N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide
• CAS No: 883965-74-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5438363
• Update Time: 2025-11-02

N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)quinolin-2-yl]pentanamide
• N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide

• Inchi： 1S/C24H28N2O5/c1-6-7-12-20(27)25-24-21(22(28)16-10-8-9-11-17(16)26(24)2)15-13-18(29-3)23(31-5)19(14-15)30-4/h8-11,13-14H,6-7,12H2,1-5H3,(H,25,27)
• InChI Key： UDYHACVPQYFOPA-UHFFFAOYSA-N
• SMILES： C(NC1=C(C2=CC(OC)=C(OC)C(OC)=C2)C(=O)C2=C(N1C)C=CC=C2)(=O)CCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide

Professional Introduction to N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide (CAS No. 883965-74-0)

N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide, identified by the CAS number 883965-74-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule belongs to the quinoline class, a well-documented scaffold with a rich history in medicinal chemistry due to its diverse biological activities. The structural features of this compound, particularly its amide functionality and the presence of a trimethoxyphenyl group, contribute to its unique chemical and pharmacological profile.

The< strong>trimethoxyphenyl substituent in N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide introduces hydrophobicity and potential electronic effects that can influence the molecule's interactions with biological targets. This modification is particularly relevant in the context of drug design, where fine-tuning of physicochemical properties can enhance binding affinity and selectivity. The quinoline core is known for its ability to modulate various biological pathways, including those involved in inflammation, infection, and cancer.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. The< strong>1-methyl and< strong>4-oxo groups in the structure of N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide are critical for its reactivity and may play a role in its interactions with biological targets. These features make it a promising candidate for further investigation in the development of novel drugs.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The< strong>amide group in N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide could serve as a hinge-binding motif, facilitating interactions with target proteins. This hypothesis is supported by recent studies demonstrating that amide-linked quinoline derivatives exhibit potent inhibitory activity against various kinases.

The< strong>trimethoxyphenyl group may also contribute to the compound's bioavailability by enhancing solubility and membrane permeability. This is particularly important for oral administration, where poor solubility can limit therapeutic efficacy. Additionally, the presence of multiple methoxy groups can influence metabolic stability, an essential factor in drug development.

Epidemiological and preclinical studies have highlighted the importance of quinoline derivatives in combating infectious diseases. The structural motif of N-1-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-1,4-dihydroquinolin-2-ylpentanamide aligns well with known scaffolds effective against pathogens such as Plasmodium falciparum and Mycobacterium tuberculosis. The< strong>1-methyl and< strong>4-oxyo substituents may enhance binding to bacterial enzymes or viral proteases, providing a mechanism for therapeutic action.

The synthesis of N-1-methyl-4-oxyo 3-(3 45 trimethoxyphenyl) 14 dihydroquinolin2 yl pentanamide involves multi-step organic transformations that highlight the synthetic versatility of quinoline derivatives. Advanced synthetic methodologies have enabled the efficient construction of complex molecular architectures while maintaining high purity standards. These techniques are crucial for producing intermediates suitable for further pharmacological evaluation.

In conclusion N 1methyl 4oxo 3(34 5trimethoxypheny l)14 dihydroquinolin2 yl pentanamide (CAS No 88396574 0) represents an exciting opportunity for researchers exploring novel therapeutic agents Its unique structural features combined with its potential biological activities make it a valuable compound for further investigation In light of recent advancements in drug discovery this molecule warrants continued study to unlock its full pharmacological potential